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Compound of Interest

Compound Name: lambda-Cyhalothrin

Cat. No.: B1674341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of lambda-cyhalothrin, a widely used synthetic pyrethroid insecticide.

Understanding these characteristics is paramount for the successful development of stable,

effective, and safe formulations. This document outlines key data, experimental considerations,

and the intrinsic relationships between the molecule's properties and formulation strategies.

Core Physical and Chemical Properties
A thorough understanding of lambda-cyhalothrin's physicochemical profile is the foundation of

effective formulation development. These properties dictate its behavior in various formulation

types, its interaction with other components, and its ultimate bioavailability and efficacy.
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Property Value Reference

Chemical Name

A 1:1 mixture of (S)-α-cyano-3-

phenoxybenzyl-(Z)-(1R,3R)-3-

(2-chloro-3,3,3-trifluoroprop-1-

enyl)-2,2-

dimethylcyclopropanecarboxyl

ate and (R)-α-cyano-3-

phenoxybenzyl-(Z)-(1S,3S)-3-

(2-chloro-3,3,3-trifluoroprop-1-

enyl)-2,2-

dimethylcyclopropanecarboxyl

ate

[1][2]

CAS Number 91465-08-6 [3][4][5][6][7]

Molecular Formula C₂₃H₁₉ClF₃NO₃ [1][4][6][8][9][10]

Molecular Weight 449.9 g/mol [2][3][4][9][10]

Appearance Colorless to beige solid [2][9][11][12]

Odor Mild [3][9][11][12]

Physicochemical Data for Formulation
The following table summarizes key quantitative data crucial for formulation design. The

extremely low water solubility and high octanol-water partition coefficient are defining

characteristics that necessitate specialized formulation approaches.
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Property Value
Temperatur
e (°C)

pH
Significanc
e for
Formulation

Reference

Melting Point 49.2 °C

Relevant for

processing

and storage

conditions of

technical

grade

material.

[2][5][8][10]

[13]

Boiling Point
Decomposes

before boiling

Thermal

degradation

is a key

consideration

during

manufacturin

g.

[2][13]

Vapor

Pressure

2 x 10⁻⁷ Pa

(2 x 10⁻⁹

mbar)

20

Low volatility

reduces

inhalation

exposure but

also limits

fumigant

action.

[3]

Water

Solubility

0.005 mg/L 20 6.5 Extremely

low solubility

necessitates

formulations

like

emulsifiable

concentrates,

suspension

concentrates,

or

[2][10][11]
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microcapsule

s.

Solubility in

Organic

Solvents

Very soluble

in many

organic

solvents such

as acetone,

methanol,

toluene, and

hexane.

20

High solubility

in organic

solvents is

key for

developing

emulsifiable

concentrate

(EC)

formulations.

[2][3][10][13]

Octanol-

Water

Partition

Coefficient

(log Kow)

5.5 - 6.8 20 7

High

lipophilicity

indicates

strong affinity

for organic

matter and

biological

membranes,

influencing

bioavailability

and

environmenta

l fate.

[1][13]

Density 1.33 g/cm³ 25

Important for

calculating

the mass of

material in a

given volume

during

formulation.

[2][3][8]

Stability Profile
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The stability of lambda-cyhalothrin is a critical factor influencing the shelf-life and efficacy of

its formulations. It is susceptible to degradation under certain conditions, particularly alkaline

hydrolysis.

Condition Stability
Impact on
Formulation

Reference

pH

Stable at pH 5.2 and

6.9. Hydrolyzes at pH

9 with a half-life of

approximately 7 days.

Formulations should

be maintained at a

neutral to slightly

acidic pH to prevent

degradation of the

active ingredient.

[2][13][14]

Temperature

Stable at

temperatures below

220°C.

High-temperature

processing should be

avoided to prevent

thermal

decomposition.

[14]

Light Sensitive to light.

Formulations should

be packaged in

opaque containers to

protect from

photodegradation.

[8]

Experimental Protocols: Principles and
Methodologies
Standardized protocols are essential for generating reliable and comparable data for

formulation development and registration. The following outlines the principles behind key

experimental determinations, often following guidelines from organizations such as the OECD

(Organisation for Economic Co-operation and Development) and CIPAC (Collaborative

International Pesticides Analytical Council).
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Determination of Water Solubility (Based on OECD
Guideline 105)
The flask method is a common and straightforward approach to determine the water solubility

of substances with low solubility like lambda-cyhalothrin.

Principle: A supersaturated solution of the test substance in water is prepared and allowed to

equilibrate. After equilibration, the concentration of the substance in the aqueous phase is

measured.

Methodology:

Preparation: An excess amount of lambda-cyhalothrin is added to a flask containing

purified water of a known pH (e.g., 7).

Equilibration: The flask is agitated at a constant temperature (e.g., 20°C) for a sufficient

period to reach equilibrium. This may take 24-48 hours. The presence of undissolved solid

material confirms saturation.

Phase Separation: The solution is centrifuged or filtered to remove undissolved particles.

Care must be taken to avoid temperature changes during this step.

Analysis: The concentration of lambda-cyhalothrin in the clear aqueous phase is

determined using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.

Replicates: The experiment is performed in replicate to ensure the reliability of the results.

Hydrolysis as a Function of pH (Based on OECD
Guideline 111)
This test determines the rate of abiotic hydrolysis of a chemical in aqueous solutions at

different pH values.

Principle: Sterile aqueous buffer solutions of known pH (typically 4, 7, and 9) are spiked with

the test substance and incubated at a constant temperature in the dark. The concentration of

the test substance is monitored over time.
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Methodology:

Solution Preparation: Sterile buffer solutions at pH 4, 7, and 9 are prepared. A stock solution

of lambda-cyhalothrin in a water-miscible solvent is prepared.

Incubation: The stock solution is added to the buffer solutions to a final concentration that is

less than half of its water solubility. The solutions are incubated in the dark at a constant

temperature (e.g., 25°C).

Sampling and Analysis: Aliquots are taken at appropriate time intervals and the concentration

of lambda-cyhalothrin is determined by a suitable analytical method (e.g., HPLC).

Data Analysis: The rate of degradation is determined, and the half-life (DT₅₀) at each pH is

calculated.

Visualizing Key Pathways and Processes
Mode of Action: Disruption of Neuronal Signaling
Lambda-cyhalothrin, like other pyrethroids, exerts its insecticidal effect by targeting the

nervous system of insects.[11] It acts as a sodium channel modulator, disrupting the normal

function of voltage-gated sodium channels.[1][2][15] This leads to prolonged opening of the

channels, causing hyperexcitation of the nerve cells, paralysis, and ultimately, the death of the

insect.[2][11][12]
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Caption: Mode of action of lambda-cyhalothrin on insect voltage-gated sodium channels.

Experimental Workflow: Solubility Determination
The following diagram illustrates a typical workflow for determining the water solubility of a

poorly soluble active ingredient like lambda-cyhalothrin.
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Caption: A generalized workflow for the experimental determination of water solubility.

Logical Relationships in Formulation Development
The physicochemical properties of lambda-cyhalothrin directly influence the choice of

formulation. This diagram illustrates the decision-making process based on its key

characteristics.
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Lambda-Cyhalothrin Properties

Low Water Solubility High Lipophilicity (High log Kow) pH Sensitivity (Hydrolysis at pH > 7) Light Sensitivity

Formulation Strategy Incorporate pH buffers and UV protectants
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High organic
solvent solubility

Suspension Concentrate (SC)

Disperse solid
in water

Capsule Suspension (CS)

Protect active
ingredient

Click to download full resolution via product page

Caption: Decision logic for lambda-cyhalothrin formulation based on its properties.

Conclusion
The successful formulation of lambda-cyhalothrin hinges on a comprehensive understanding

of its physical and chemical properties. Its low water solubility, high lipophilicity, and

susceptibility to alkaline hydrolysis and photodegradation are the primary drivers for the

development of advanced formulation types such as emulsifiable concentrates, suspension

concentrates, and capsule suspensions. By leveraging this knowledge and employing

standardized experimental protocols, researchers and formulation scientists can develop

stable, efficacious, and safe insecticidal products that meet the demands of modern agriculture

and public health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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